Cas no 2097911-79-8 (1-(3-chlorophenyl)-3-(2-{3-[(3-chloropyridin-4-yl)oxy]piperidin-1-yl}-2-oxoethyl)imidazolidin-2-one)

• Product Name: 1-(3-chlorophenyl)-3-(2-{3-[(3-chloropyridin-4-yl)oxy]piperidin-1-yl}-2-oxoethyl)imidazolidin-2-one
• CAS No: 2097911-79-8
• MF: C₂₁H₂₂Cl₂N₄O₃
• MW: 449.330382823944
• CID: 5336711
• Update Time: 2025-07-09

1-(3-chlorophenyl)-3-(2-{3-[(3-chloropyridin-4-yl)oxy]piperidin-1-yl}-2-oxoethyl)imidazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-3-(2-(3-((3-chloropyridin-4-yl)oxy)piperidin-1-yl)-2-oxoethyl)imidazolidin-2-one
• 1-(3-chlorophenyl)-3-[2-[3-(3-chloropyridin-4-yl)oxypiperidin-1-yl]-2-oxoethyl]imidazolidin-2-one
• 1-(3-chlorophenyl)-3-(2-{3-[(3-chloropyridin-4-yl)oxy]piperidin-1-yl}-2-oxoethyl)imidazolidin-2-one

• Inchi： 1S/C21H22Cl2N4O3/c22-15-3-1-4-16(11-15)27-10-9-26(21(27)29)14-20(28)25-8-2-5-17(13-25)30-19-6-7-24-12-18(19)23/h1,3-4,6-7,11-12,17H,2,5,8-10,13-14H2
• InChI Key： OYHVEMDCGLJCDQ-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1OC1CN(C(CN2C(N(C3C=CC=C(C=3)Cl)CC2)=O)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 625
• XLogP3: 3
• Topological Polar Surface Area: 66

Additional information on 1-(3-chlorophenyl)-3-(2-{3-[(3-chloropyridin-4-yl)oxy]piperidin-1-yl}-2-oxoethyl)imidazolidin-2-one

Compound CAS No. 2097911-79-8: A Comprehensive Overview

The compound with CAS No. 2097911-79-8, known as 1-(3-chlorophenyl)-3-(2-{3-[(3-chloropyridin-4-yl)oxy]piperidin-1-yl}-2-oxoethyl)imidazolidin-2-one, is a highly specialized chemical entity with a complex structure and potential applications in various fields, particularly in pharmaceutical research and development. This compound has garnered significant attention due to its unique structural features and promising biological activities, making it a subject of extensive scientific investigation.

The molecular structure of this compound is characterized by the presence of multiple functional groups, including an imidazolidinone ring, a piperidine moiety, and chlorophenyl and chloropyridine substituents. These structural elements contribute to its stability, solubility, and bioavailability, which are critical factors in drug design and development. Recent studies have highlighted the importance of such heterocyclic compounds in modulating biological pathways and targeting specific enzymes or receptors.

One of the key areas of research involving this compound is its potential as a therapeutic agent. Scientists have explored its ability to inhibit certain kinases and proteases, which are implicated in various diseases, including cancer and inflammatory disorders. For instance, a recent study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against a specific kinase involved in tumor growth and metastasis.

In addition to its pharmacological properties, the synthesis of this compound has been optimized through advanced chemical methodologies. Researchers have developed efficient routes for its preparation, incorporating techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have not only improved the yield but also reduced the environmental impact of the synthesis process.

The compound's stability under various conditions has also been thoroughly investigated. Studies conducted under different pH levels and temperatures have shown that it maintains its integrity, which is essential for its use in both in vitro and in vivo experiments. Furthermore, its solubility profile has been optimized through modifications to the substituent groups, enhancing its suitability for drug delivery systems.

Another critical aspect of this compound's research is its toxicity profile. Preclinical studies have been conducted to assess its safety and tolerability. Results indicate that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical evaluation.

Moreover, computational modeling techniques have been employed to predict the compound's interactions with biological targets at the molecular level. These models provide valuable insights into its binding affinity and selectivity, guiding further optimization efforts to enhance its efficacy.

In conclusion, the compound with CAS No. 2097911-79-8 represents a significant advancement in chemical research with potential applications across multiple disciplines. Its unique structure, coupled with promising biological activities and favorable pharmacokinetic properties, positions it as a valuable tool in drug discovery and development.